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Compound of Interest

Compound Name: CpCo(CO)2

Cat. No.: B8544727 Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of Cyclopentadienylcobalt Dicarbonyl (CpCo(CO)₂). The procedures outlined are

designed for researchers, scientists, and drug development professionals familiar with handling

hazardous laboratory chemicals. Adherence to these protocols is essential to mitigate risks and

ensure safety.

Immediate Safety and Hazard Information
CpCo(CO)₂ is a dark red, air-sensitive, and flammable liquid that is toxic if swallowed, inhaled,

or in contact with skin.[1][2] Vapors may form explosive mixtures with air and can travel to an

ignition source and flash back.[3] It is critical to handle this compound under an inert

atmosphere (e.g., nitrogen or argon) in a well-ventilated chemical fume hood or a glove box to

prevent exposure to air and moisture.[4][5]

Key Hazards:

Flammability: Flammable liquid and vapor.[1][2][6]

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][2]

Health Hazards: May cause allergy or asthma symptoms, breathing difficulties if inhaled, and

may cause an allergic skin reaction.[1] It is also suspected of causing cancer.[6]

Reactivity: Air-sensitive.[2] Reacts with oxidizers.
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling CpCo(CO)₂.

Eye Protection: Chemical splash goggles and a face shield are required.[4]

Skin Protection: A fire-retardant lab coat must be worn.[4][7] Wear chemical-resistant gloves;

nitrile gloves underneath neoprene gloves are recommended for robust protection.[4]

Respiratory Protection: In case of inadequate ventilation, use a full-face respirator with an

appropriate filter cartridge (e.g., Type ABEK).[1][8]

Additional Precautions: Use non-sparking tools and explosion-proof equipment.[1][9] Keep a

container of powdered lime or dry sand within arm's length to smother any spills.[5]

Quantitative Data
The table below summarizes key quantitative data for CpCo(CO)₂.

Property Value

CAS Number 12078-25-0

Molecular Formula C₅H₅Co(CO)₂

Molecular Weight 180.05 g/mol

Appearance Dark red to brown liquid[2][3]

Boiling Point 139-140 °C (282.2-284 °F) @ 710 mmHg[3]

Melting Point -22 °C (-7.6 °F)[3]

Flash Point 26 °C (78.8 °F) - Closed Cup[3][8]

Storage Temperature 2-8°C under an inert atmosphere[8]

Experimental Protocol: Deactivation and Disposal of
CpCo(CO)₂
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This protocol details the chemical deactivation (quenching) of CpCo(CO)₂ waste and

contaminated materials. Metal carbonyls can be safely neutralized through controlled oxidation.

This procedure describes the use of an iodine solution to convert the reactive organometallic

compound into a less hazardous inorganic salt.

Materials and Reagents
CpCo(CO)₂ waste (residual amounts in containers or solutions)

Anhydrous, inert solvent (e.g., diethyl ether, toluene)

Iodine (I₂)

Large three-neck round-bottom flask equipped with a magnetic stirrer, an inert gas inlet, and

a pressure-equalizing dropping funnel.

Ice-water bath

Appropriately labeled hazardous waste container

Step-by-Step Deactivation Procedure
Work Area Setup:

Perform all operations in a certified chemical fume hood or a glove box.[4]

Ensure the work area is free of combustible materials and ignition sources.[9][10]

Have appropriate spill control materials (powdered lime or sand) and a Class D or CO₂ fire

extinguisher readily available.

Preparation of Quenching Solution:

In the three-neck flask, prepare a solution of iodine in an inert solvent like diethyl ether or

toluene. The amount of iodine should be in stoichiometric excess relative to the amount of

CpCo(CO)₂ to be quenched.
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Place the flask in an ice-water bath and begin stirring under a positive pressure of inert

gas (nitrogen or argon).

Dilution of Waste:

If quenching residual CpCo(CO)₂ from a container, rinse the container multiple times with

a small amount of inert solvent (e.g., toluene) under an inert atmosphere.[5][10]

Transfer this rinsate to the dropping funnel. If quenching a solution of CpCo(CO)₂, transfer

it directly to the dropping funnel.

Slow Addition and Quenching:

Slowly add the CpCo(CO)₂ solution from the dropping funnel to the rapidly stirring iodine

solution.

CpCo(CO)₂ reacts with iodine to evolve carbon monoxide (CO) gas and precipitate

cyclopentadienylcobalt carbonyl diiodide.[7] This reaction must be controlled to manage

the rate of CO off-gassing.

CAUTION: Carbon monoxide is a highly toxic, odorless, and colorless gas. Ensure the

fume hood has adequate flow to safely vent the gas.

Continue stirring the mixture in the ice bath for at least one hour after the addition is

complete to ensure the reaction goes to completion.

Waste Collection:

Once the reaction is complete (no further gas evolution or color change), the resulting

mixture containing the cobalt salt is considered deactivated.

Transfer the entire mixture, including the solvent, into a properly labeled hazardous waste

container for organometallic/heavy metal waste.[1][11]

Do not mix with incompatible waste streams.[10]

Decontamination of Glassware:
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Rinse all contaminated glassware three times with an inert solvent.[5]

The initial rinsate must be quenched using the same procedure described above and

collected as hazardous waste.[10]

After quenching the rinsate, the glassware can be washed using standard laboratory

procedures.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and operational workflow for the safe

disposal of CpCo(CO)₂.
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Start: Identify
CpCo(CO)2 Waste

Assess Hazards:
Flammable, Toxic, Air-Sensitive

Don Appropriate PPE:
FR Coat, Goggles, Face Shield,

Double Gloves

Prepare Work Area:
Fume Hood / Glove Box

Inert Atmosphere

Prepare Quenching Solution
(e.g., I2 in Toluene)
in Reaction Flask

Cool Flask in Ice Bath
Under Inert Gas

Slowly Add CpCo(CO)2 Waste
to Quenching Solution

Control Reaction:
Manage CO Off-Gassing,

Stir for 1 hour

CAUTION:
Toxic Gas Evolution

Transfer Deactivated Mixture
to Hazardous Waste Container

Decontaminate Glassware:
Rinse with Solvent,

Quench Rinsate

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe deactivation and disposal of CpCo(CO)₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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